Cas no 1119452-43-5 (2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide)

2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide is a brominated amide derivative with a chlorophenyl substituent, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its molecular structure, featuring both bromine and chlorine functional groups, enhances reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits stability under controlled conditions, ensuring consistent performance in synthetic applications. Its well-defined purity and structural specificity facilitate precise modifications in medicinal chemistry, particularly in the development of bioactive molecules. Suitable for research-scale use, it is handled under standard laboratory precautions due to its halogenated nature.
2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide structure
1119452-43-5 structure
Product Name:2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide
CAS No:1119452-43-5
MF:C12H15BrClNO
MW:304.610601663589
CID:4680489
Update Time:2025-06-07

2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-[2-(4-chlorophenyl)ethyl]butanamide
    • 2-Bromo-N-(4-chlorophenethyl)butanamide
    • STK504422
    • T2262
    • 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide
    • Inchi: 1S/C12H15BrClNO/c1-2-11(13)12(16)15-8-7-9-3-5-10(14)6-4-9/h3-6,11H,2,7-8H2,1H3,(H,15,16)
    • InChI Key: JNMRCPQSIPYFNI-UHFFFAOYSA-N
    • SMILES: BrC(C(NCCC1C=CC(=CC=1)Cl)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Topological Polar Surface Area: 29.1

2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B022010-500mg
2-Bromo-N-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5
500mg
$ 195.00 2022-06-07
TRC
B022010-1000mg
2-Bromo-N-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5
1g
$ 315.00 2022-06-07
TRC
B022010-2000mg
2-Bromo-N-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5
2g
$ 505.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1436007-5g
2-Bromo-N-(4-chlorophenethyl)butanamide
1119452-43-5 97%
5g
¥5846.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1436007-10g
2-Bromo-N-(4-chlorophenethyl)butanamide
1119452-43-5 97%
10g
¥8769.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1436007-25g
2-Bromo-N-(4-chlorophenethyl)butanamide
1119452-43-5 97%
25g
¥13665.00 2024-08-09
A2B Chem LLC
AI08902-500mg
2-Bromo-n-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5 >95%
500mg
$370.00 2024-04-20
A2B Chem LLC
AI08902-1g
2-Bromo-n-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5 >95%
1g
$384.00 2024-04-20
A2B Chem LLC
AI08902-5g
2-Bromo-n-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5 >95%
5g
$564.00 2024-04-20
A2B Chem LLC
AI08902-10g
2-Bromo-n-[2-(4-chlorophenyl)ethyl]butanamide
1119452-43-5 >95%
10g
$689.00 2024-04-20

Additional information on 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide

Introduction to 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 1119452-43-5)

2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide, identified by its Chemical Abstracts Service (CAS) number 1119452-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the amide class, characterized by its molecular structure featuring a bromine substituent and a chlorophenyl group, which contribute to its unique chemical properties and potential biological activities.

The molecular formula of 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide is C12H14BrClNO, reflecting its composition of carbon, hydrogen, bromine, chlorine, nitrogen, and oxygen atoms. The presence of both bromine and chlorine atoms makes this compound particularly interesting for medicinal chemists, as these halogenated aromatic rings often enhance binding affinity to biological targets, thereby facilitating the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated amides due to their versatile applications in drug discovery. 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide has been studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. Its structural features suggest that it may exhibit properties such as high lipophilicity and metabolic stability, which are crucial for oral bioavailability and prolonged therapeutic effects.

One of the most compelling aspects of 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites—primarily the amide bond and the aromatic rings—to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the bromine or chlorine positions can lead to compounds with improved selectivity or potency against specific disease targets.

The synthesis of 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide typically involves multi-step organic reactions, starting from readily available precursors such as 4-chlorobenzaldehyde and bromobutyric acid. The introduction of the amide group is commonly achieved through nucleophilic acyl substitution reactions, while functional group interconversions—such as halogen exchange or alkylation—are employed to introduce the desired substituents. These synthetic strategies highlight the compound's flexibility and adaptability in medicinal chemistry applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide's interactions with biological systems. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors implicated in cancer and inflammatory diseases. These findings have prompted several research groups to explore its potential as an intermediate in developing targeted therapies.

The pharmacokinetic properties of 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide are also under active investigation. Preliminary data suggest that it exhibits moderate solubility in both aqueous and lipid environments, which could be advantageous for formulating oral or injectable medications. Additionally, its stability under physiological conditions makes it a promising candidate for further preclinical development.

In conclusion, 2-Bromo-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 1119452-43-5) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its halogenated aromatic core provides a scaffold for designing molecules with tailored biological activities, while its synthetic accessibility allows for rapid exploration of new chemical entities. As drug discovery continues to evolve, compounds like this are likely to play an increasingly pivotal role in addressing unmet medical needs.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.